Indole-3-pyruvic acid

• CAS No.: 392-12-1
• Product Name: Indole-3-pyruvic acid
• Molecular Formula: C11H9NO3
• Molecular Weight: 203.19 g/mol
• IUPAC Name: 3-(1H-indol-3-yl)-2-oxopropanoic acid
• Standard InChI: InChI=1S/C11H9NO3/c13-10(11(14)15)5-7-6-12-9-4-2-1-3-8(7)9/h1-4,6,12H,5H2,(H,14,15)
• Standard InChIKey: RSTKLPZEZYGQPY-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C(=CN2)CC(=O)C(=O)O
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2)CC(=O)C(=O)O
• Description: 3-(indol-3-yl)Pyruvic acid, also known as indolepyruvic acid or indole-3-pyruvate, belongs to the class of organic compounds known as indolyl carboxylic acids and derivatives. Indolyl carboxylic acids and derivatives are compounds containing a carboxylic acid chain (of at least 2 carbon atoms) linked to an indole ring. 3-(indol-3-yl)Pyruvic acid is considered to be a practically insoluble (in water) and relatively neutral molecule. 3-(indol-3-yl)Pyruvic acid exists in all eukaryotes, ranging from yeast to humans. Outside of the human body, 3-(indol-3-yl)pyruvic acid can be found in a number of food items such as pitanga, wild leek, yellow bell pepper, and pistachio. This makes 3-(indol-3-yl)pyruvic acid a potential biomarker for the consumption of these food products.; 3-(indol-3-yl)pyruvic acid is a 2-oxo monocarboxylic acid that is pyruvic acid substituted by a 1H-indol-3-yl group at position 3. It has been found in Lycopersicon esculentum It has a role as a Saccharomyces cerevisiae metabolite and a plant metabolite. It is a 2-oxo monocarboxylic acid and an indol-3-yl carboxylic acid. It derives from a pyruvic acid. It is a conjugate acid of a 3-(indol-3-yl)pyruvate.
• Synonyms: indol-3-yl pyruvic acid; indole-3-pyruvic acid
• PubChem Compound: 803
• Last Modified: Nov 11 2021